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Compound of Interest

Compound Name: ViDT

Cat. No.: B12375759

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals working with VIDT, a novel small molecule inhibitor of the
Triggering Receptor Expressed on Myeloid cell 1 (TREM1). Adherence to these guidelines is
essential for ensuring laboratory safety and proper handling of this compound.

Physicochemical and Safety Data

Quantitative data for VIDT are summarized in the tables below for ease of reference. This
information has been compiled from available Safety Data Sheets (SDS). It is important to note
that there are discrepancies in the hazard classification of VIDT between suppliers. One
supplier classifies it as hazardous, while another does not. Therefore, it is recommended to
handle VJIDT with caution, adhering to the more stringent safety precautions.

Table 1: Physical and Chemical Properties of VIDT
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Property

Value

Chemical Name

VIDT

Synonyms TREML1 inhibitor

CAS Number 2765319-65-9

Molecular Formula C23H17N303

Molecular Weight 383.41 g/mol

Appearance White to off-white solid powder

Table 2: Hazard Identification and Classification (Based on DC Chemicals SDS)

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

H302: Harmful if swallowed

Acute Aquatic Toxicity

H400: Very toxic to aquatic life

Chronic Aquatic Toxicity

H410: Very toxic to aquatic life

with long lasting effects

Table 3: Recommended Storage Conditions

Form Storage Temperature Duration
Powder 3 years

In Solvent 6 months
-20°C

Operational Plan: Handling and Personal Protective

Equipment (PPE)

A systematic approach to handling VJDT is crucial to minimize exposure and ensure a safe

laboratory environment. The following workflow outlines the necessary steps from preparation
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to disposal.

Handling
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VJDT Handling and Disposal Workflow

Personal Protective Equipment (PPE)

Based on the potential hazards, the following PPE is mandatory when handling VJDT.

Table 4: Required Personal Protective Equipment for Handling VIDT

Body Part Protection Specification

Nitrile or other appropriate

Hands Chemical-resistant gloves ]
material. Inspect before use.
E Safety glasses with side Protects against splashes and
yes . . :
shields or goggles airborne particles.
To be worn at all times in the
Body Laboratory coat

handling area.

Resnirat Use in a well-ventilated area or  Avoids inhalation of the
espiratory )
chemical fume hood powder form.

Experimental Protocols

Detailed experimental protocols for the use of VIDT are specific to the research being
conducted and are not publicly available in a generalized format. Researchers should develop
their own protocols based on the experimental objectives, adhering to the safety guidelines
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outlined in this document. The compound is typically dissolved in a solvent such as DMSO for
in vitro studies.

General Handling Procedures

e Preparation:
o Work in a designated area, preferably a chemical fume hood, to minimize inhalation risk.
o Ensure an eyewash station and safety shower are readily accessible.
o Assemble all necessary PPE before handling the compound.

e Handling:

Avoid the formation of dust and aerosols.

[e]

o

When weighing, use a balance inside a fume hood or a ventilated enclosure.

Do not eat, drink, or smoke in the area where VJDT is handled.

[¢]

[e]

Wash hands thoroughly after handling.

o First Aid Measures:

o

If swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.

[¢]

In case of eye contact: Immediately flush eyes with plenty of water.

[¢]

In case of skin contact: Rinse skin with plenty of water.

[e]

If inhaled: Move the person to fresh air.

Disposal Plan

Proper disposal of VIDT and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection
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e Solid Waste: Collect any unused VJDT powder, contaminated gloves, and other solid
materials in a clearly labeled, sealed container for hazardous chemical waste.

 Liquid Waste: Solutions containing VJIDT should be collected in a separate, labeled
container for hazardous liquid waste. Do not mix with other waste streams unless
compatibility is confirmed.

o Sharps: Any needles or other sharps used to handle VJIDT solutions must be disposed of in
a designated sharps container.

Disposal Procedure

o All waste containing VIDT must be disposed of through an approved hazardous waste
disposal facility.

e Do not dispose of VIDT down the drain or in the regular trash.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Signaling Pathway

VJIDT is an inhibitor of the TREML1 signaling pathway. The following diagram illustrates a
simplified representation of this pathway to provide context for its mechanism of action.
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Simplified TREM1 Signaling Pathway
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
VJIDT]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375759#personal-protective-equipment-for-
handling-vjdt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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